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Compound of Interest

Compound Name: Samarium(3+);trichloride

Cat. No.: B078334 Get Quote

An In-depth Technical Guide to Samarium(III)
Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of samarium(III) chloride, also known as samarium trichloride. This compound is a

key precursor in the synthesis of other samarium compounds and metallic samarium. This

document outlines its key identifiers, physicochemical properties, and a common synthetic

protocol.

Physicochemical Properties and Identifiers
Samarium(III) chloride is an inorganic compound that exists in both anhydrous and

hexahydrated forms. The anhydrous form is a pale yellow solid, while the hexahydrate appears

as a cream-colored solid. Both forms are hygroscopic and will readily absorb water from the

atmosphere.

The quantitative properties of both the anhydrous and hexahydrated forms of samarium(III)

chloride are summarized in the table below for easy comparison.
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Property
Anhydrous Samarium(III)
Chloride

Samarium(III) Chloride
Hexahydrate

CAS Number 10361-82-7 13465-55-9

Molecular Weight 256.76 g/mol 364.81 g/mol

Molecular Formula SmCl₃ SmCl₃·6H₂O

Appearance Pale yellow solid Cream-colored solid

Density 4.46 g/cm³ 2.383 g/cm³

Melting Point 682 °C (decomposes) N/A

Solubility in Water Very soluble Soluble

Experimental Protocol: Synthesis of Anhydrous
Samarium(III) Chloride
Anhydrous samarium(III) chloride can be synthesized through the "ammonium chloride" route,

which is a common method for preparing anhydrous lanthanide halides. This process involves

the initial formation of an ammonium salt complex, which is then thermally decomposed to yield

the anhydrous chloride.

Materials:

Samarium(III) oxide (Sm₂O₃)

Ammonium chloride (NH₄Cl)

Hydrochloric acid (HCl)

Tube furnace

Quartz tube

Gas flow controller (for inert gas, e.g., argon)

Procedure:
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Formation of the Ammonium Complex:

A stoichiometric mixture of samarium(III) oxide and an excess of ammonium chloride is

prepared.

The mixture is thoroughly ground together in a mortar to ensure homogeneity.

The powdered mixture is placed in a quartz boat and inserted into a quartz tube.

The tube is placed in a tube furnace and heated to approximately 230 °C.

During this heating phase, the following reaction occurs: Sm₂O₃ + 10NH₄Cl →

2(NH₄)₂[SmCl₅] + 6NH₃ + 3H₂O

Thermal Decomposition:

After the initial reaction, the temperature of the furnace is slowly raised to 350-400 °C.

This increase in temperature causes the ammonium pentachlorosamarate(II) complex to

decompose.

Ammonium chloride sublimes and is carried away by a slow stream of inert gas (e.g.,

argon).

The final product, anhydrous samarium(III) chloride, remains in the quartz boat. The

reaction is as follows: (NH₄)₂[SmCl₅] → SmCl₃ + 2NH₄Cl

Handling and Storage:

Anhydrous samarium(III) chloride is highly hygroscopic.

Upon completion of the reaction and after cooling to room temperature under an inert

atmosphere, the product should be immediately transferred to a dry glovebox for storage.

Workflow for the Production of Metallic Samarium
Samarium(III) chloride is a primary precursor for the production of samarium metal, which has

significant applications, particularly in the manufacturing of high-strength magnets. The process
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involves the electrolysis of a molten salt mixture containing anhydrous samarium(III) chloride.
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Caption: Workflow for the production of samarium metal via electrolysis of a molten

samarium(III) chloride salt mixture.

To cite this document: BenchChem. [CAS number and molecular weight of
samarium(3+);trichloride.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078334#cas-number-and-molecular-weight-of-
samarium-3-trichloride]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b078334?utm_src=pdf-body-img
https://www.benchchem.com/product/b078334#cas-number-and-molecular-weight-of-samarium-3-trichloride
https://www.benchchem.com/product/b078334#cas-number-and-molecular-weight-of-samarium-3-trichloride
https://www.benchchem.com/product/b078334#cas-number-and-molecular-weight-of-samarium-3-trichloride
https://www.benchchem.com/product/b078334#cas-number-and-molecular-weight-of-samarium-3-trichloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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